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Compound of Interest

Compound Name: 4-Methoxy-3-nitrobenzoic acid

Cat. No.: B147255

An In-depth Technical Guide to 4-Methoxy-3-
hitrobenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methoxy-3-nitrobenzoic acid, a substituted aromatic carboxylic acid, serves as a significant
building block in organic synthesis. Its molecular structure, characterized by a benzoic acid
core with methoxy and nitro functional groups, imparts unique reactivity, making it a valuable
intermediate in the synthesis of a variety of more complex molecules. This technical guide
provides a comprehensive overview of the molecular structure, physicochemical properties,
and a detailed experimental protocol for the synthesis of 4-methoxy-3-nitrobenzoic acid.
Furthermore, this document includes spectral data and visualizations to aid researchers and
professionals in its application for chemical research and development.

Molecular Structure and Formula

4-Methoxy-3-nitrobenzoic acid is an organic compound with the chemical formula CsH7NOs.
[1][2][3] Its structure consists of a benzene ring substituted with a carboxylic acid group at
position 1, a methoxy group at position 4, and a nitro group at position 3.

Caption: Molecular Structure of 4-Methoxy-3-nitrobenzoic acid.
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Physicochemical Properties

A summary of the key physicochemical properties of 4-methoxy-3-nitrobenzoic acid is
presented in the table below.

Property Value Reference
CAS Number 89-41-8 [1]
Molecular Formula CsH7NOs [1112][3]
Molecular Weight 197.14 g/mol [21[41[5]
Melting Point 192-194 °C [415116]
Boiling Point 371.6 £ 27.0 °C at 760 mmHg [6]
Density 1.4 +0.1 g/cm3 [6]

White to pale yellow crystalline
Appearance

powder

Soluble in ethanol, ether, and
Solubility ethyl acetate. Sparingly

soluble in cold water.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 4-methoxy-3-nitrobenzoic
acid. Key spectral data are summarized below.
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Spectroscopic Data

Description

The proton NMR spectrum would show distinct

1H NMR signals for the aromatic protons, the methoxy
group protons, and the carboxylic acid proton.
The carbon NMR spectrum provides information
13C NMR

on the carbon framework of the molecule.

Infrared (IR) Spectroscopy

The IR spectrum exhibits characteristic
absorption bands for the carboxylic acid (O-H
and C=0 stretching) and nitro (N-O stretching)

functional groups.

Mass Spectrometry (MS)

The mass spectrum confirms the molecular

weight of the compound.

Experimental Protocols

Synthesis of 4-Methoxy-3-nitrobenzoic acid via Nitration

of p-Anisic Acid

This protocol describes the synthesis of 4-methoxy-3-nitrobenzoic acid by the nitration of p-

anisic acid (4-methoxybenzoic acid).
Materials:

e p-Anisic acid

o Concentrated nitric acid (60%)

e Ice

 Distilled water

e Round-bottom flask

o Magnetic stirrer and stir bar
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Heating mantle

Ice bath

Bichner funnel and flask

Filter paper

Beakers

Procedure:

In a round-bottom flask, suspend 10 grams of p-anisic acid in 140 grams of 60% nitric acid.

[6]

With stirring, heat the suspension to 90°C over a period of 30 minutes, at which point the p-
anisic acid should completely dissolve.[6]

Maintain the solution at 90°C and continue stirring for an additional 30 minutes to ensure the
completion of the nitration reaction.[6]

After the reaction is complete, gradually cool the reaction mixture to room temperature. This
will cause the crystalline product to precipitate out of the solution.[6]

Collect the crystalline product by vacuum filtration using a Bichner funnel.[6]

Wash the collected crystals thoroughly with cold distilled water to remove any residual acid.

[6]

Dry the purified 4-methoxy-3-nitrobenzoic acid. The expected yield is approximately 11.5
grams (88.5%).[6]
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Starting Materials

Nitric Acid (60%)

Reacti Workup & Purification

on
Suspend p-Anisic Acid in Nitric Acid .
[ Hioat 10 60°C over 30 min || Stirat 90°C for 30 min Cool to Room Temperature Vacuum Filtration Wash with Cold Water Dry the Product

p-Anisic Acid

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-Methoxy-3-nitrobenzoic acid.

Applications in Research and Development

4-Methoxy-3-nitrobenzoic acid is primarily utilized as a chemical intermediate in organic
synthesis. Its functional groups can be further modified to create a diverse range of more
complex molecules. It has been used in the synthesis of compounds with potential biological
activities, making it a molecule of interest for researchers in medicinal chemistry and drug
development. For instance, it serves as a precursor for the synthesis of certain aniline mustard
analogues which have been investigated for their potential anti-tumor activity.[5] It is also used
in the synthesis of ligands for catalysis.

Safety Information

4-Methoxy-3-nitrobenzoic acid is harmful if swallowed. Standard laboratory safety
precautions should be followed when handling this compound, including the use of personal
protective equipment such as gloves, safety glasses, and a lab coat. Work should be
conducted in a well-ventilated area or a fume hood.

Conclusion

4-Methoxy-3-nitrobenzoic acid is a valuable and versatile intermediate in organic synthesis.
This technical guide provides essential information on its molecular structure, physicochemical
properties, and a detailed protocol for its preparation. The provided data and visualizations are
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intended to support researchers and drug development professionals in the effective utilization
of this compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Hydroxy-3-methoxy-5-nitrobenzoic acid | 15785-54-3 | Benchchem [benchchem.com]

2. CN111302945A - Preparation method of 3-hydroxy-4-methoxy-2-nitrobenzoic acid -
Google Patents [patents.google.com]

e 3. scbt.com [scbt.com]
e 4. benchchem.com [benchchem.com]
e 5. benchchem.com [benchchem.com]

e 6. EP1621528A1 - Process for producing 3-nitro-4-alkoxybenzoic acid - Google Patents
[patents.google.com]

 To cite this document: BenchChem. ["4-Methoxy-3-nitrobenzoic acid" molecular structure and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147255#4-methoxy-3-nitrobenzoic-acid-molecular-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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